Cas no 1000878-44-3 (1-(2-Chloro-6-fluorophenyl)ethan-1-amine)

• Product Name: 1-(2-Chloro-6-fluorophenyl)ethan-1-amine
• CAS No: 1000878-44-3
• MF: C₈H₉ClFN
• MW: 173.615164518356
• MDL: MFCD18703160
• CID: 2184943
• PubChem ID: 53394777
• Update Time: 2025-09-24

1-(2-Chloro-6-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-6-fluorophenyl)ethan-1-amine
• 1-(2-chloro-6-fluorophenyl)ethanamine
• AK552217
• 1-(2-chloranyl-6-fluoranyl-phenyl)ethanamine
• (1S)-1-(2-chloro-6-fluorophenyl)ethanamine
• A800040
• DB-300411
• DTXSID90694038
• AKOS006345114
• Benzenemethanamine, 2-chloro-6-fluoro-alpha-methyl-
• N10676
• 1000878-44-3
• CHEMBL4517948
• EN300-148931
• SY292588
• SB44331
• MFCD06761973
• CS-0439633
• A1-01520
• MFCD06761974
• SY383506
• MFCD18703160
• (1S)-1-(2-chloro-6-fluoro-phenyl)ethanamine
• SY383519
• SCHEMBL4680355
• AS-79922

• MDL： MFCD18703160
• Inchi： 1S/C8H9ClFN/c1-5(11)8-6(9)3-2-4-7(8)10/h2-5H,11H2,1H3
• InChI Key： WLQXZWHHERXWHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C)N)F

Computed Properties

• Exact Mass: 173.0407551g/mol
• Monoisotopic Mass: 173.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.9

Additional information on 1-(2-Chloro-6-fluorophenyl)ethan-1-amine

Professional Introduction to Compound with CAS No. 1000878-44-3 and Product Name: 1-(2-Chloro-6-fluorophenyl)ethan-1-amine

The compound with the CAS number 1000878-44-3 and the product name 1-(2-Chloro-6-fluorophenyl)ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both chloro and fluoro substituents in the aromatic ring imparts distinct reactivity and binding capabilities, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. The specific substitution pattern in 1-(2-Chloro-6-fluorophenyl)ethan-1-amine, where a chloro group is located at the ortho position relative to the fluoro group, creates a favorable electronic environment for interactions with biological receptors. This configuration has been found to improve the pharmacokinetic profiles of drug candidates, a critical factor in their transition from preclinical to clinical development.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The amine functional group at the terminal position provides a versatile handle for further chemical modifications, allowing chemists to explore diverse structural modifications. This flexibility has been leveraged in the development of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. The fluorine and chloro substituents contribute to the compound's ability to interact with key residues in protein targets, enhancing its binding affinity and selectivity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the design of next-generation antiviral agents. The structural features of 1-(2-Chloro-6-fluorophenyl)ethan-1-amine have been investigated for their potential to disrupt viral replication cycles. By targeting specific enzymes or receptors involved in viral entry or replication, this compound and its derivatives offer promising avenues for therapeutic intervention. The combination of computational modeling and experimental validation has been instrumental in elucidating its mechanism of action, providing insights into how it interacts with biological systems.

The synthesis of 1-(2-Chloro-6-fluorophenyl)ethan-1-amine involves multi-step organic transformations that showcase modern synthetic methodologies. Advanced techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the desired carbon-carbon bonds efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the progress achieved in synthetic organic chemistry over recent decades. The ability to produce this compound on a scalable basis is crucial for its application in drug development pipelines.

The pharmacological evaluation of 1-(2-Chloro-6-fluorophenyl)ethan-1-amine has revealed intriguing properties that make it an attractive candidate for further investigation. Preclinical studies have shown that it exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its interaction with enzymes such as tyrosine kinases has been explored, providing a foundation for developing more targeted therapies. These findings underscore the importance of fluorinated aromatic compounds in addressing unmet medical needs.

In conclusion, 1-(2-Chloro-6-fluorophenyl)ethan-1-amine (CAS No. 1000878-44-3) represents a significant contribution to pharmaceutical chemistry. Its unique structural features, combined with its synthetic accessibility and pharmacological potential, make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for fluorinated aromatic compounds, this molecule is poised to play a pivotal role in developing innovative therapeutic strategies for various diseases.